Cas no 2089253-82-5 ((3R)-N-(3-hydroxycyclohexyl)piperidine-3-carboxamide hydrochloride)

• Product Name: (3R)-N-(3-hydroxycyclohexyl)piperidine-3-carboxamide hydrochloride
• CAS No: 2089253-82-5
• MF: C₁₂H₂₃ClN₂O₂
• MW: 262.776222467422
• MDL: MFCD30537774
• CID: 4636236
• PubChem ID: 122714138
• Update Time: 2025-05-20

(3R)-N-(3-hydroxycyclohexyl)piperidine-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3R)-N-(3-hydroxycyclohexyl)piperidine-3-carboxamide hydrochloride

• MDL： MFCD30537774
• Inchi： 1S/C12H22N2O2.ClH/c15-11-5-1-4-10(7-11)14-12(16)9-3-2-6-13-8-9;/h9-11,13,15H,1-8H2,(H,14,16);1H/t9-,10?,11?;/m1./s1
• InChI Key： RGWWSEWEYATPDM-XRUJYBCYSA-N
• SMILES： C([C@H]1CNCCC1)(=O)NC1CCCC(O)C1.Cl

Additional information on (3R)-N-(3-hydroxycyclohexyl)piperidine-3-carboxamide hydrochloride

Exploring (3R)-N-(3-hydroxycyclohexyl)piperidine-3-carboxamide hydrochloride (CAS 2089253-82-5): Properties, Applications, and Market Insights

(3R)-N-(3-hydroxycyclohexyl)piperidine-3-carboxamide hydrochloride (CAS 2089253-82-5) is a specialized organic compound with a unique structural framework. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential in various scientific and industrial applications. The molecular structure features a cyclohexyl group linked to a piperidine ring, enhanced by a carboxamide functional group and a hydrochloride salt form, contributing to its distinct physicochemical properties.

The hydroxycyclohexyl moiety in this compound plays a crucial role in its solubility and reactivity, making it a candidate for research in medicinal chemistry and material science. Researchers are particularly interested in its potential as a pharmacological intermediate, given the prevalence of similar structures in bioactive molecules. The hydrochloride salt form further enhances its stability, which is advantageous for storage and handling in laboratory settings.

Recent trends in scientific literature highlight a growing interest in piperidine-based compounds due to their versatility in drug discovery. For instance, questions like "What are the applications of piperidine derivatives in CNS drugs?" or "How do cyclohexyl groups influence molecular bioavailability?" are frequently searched in academic and industrial databases. This aligns with the broader demand for innovative chemical building blocks that can accelerate the development of new therapeutics.

From a synthetic chemistry perspective, (3R)-N-(3-hydroxycyclohexyl)piperidine-3-carboxamide hydrochloride offers opportunities for structural modifications. Its chiral center (3R configuration) is particularly valuable for enantioselective synthesis, a hot topic in asymmetric catalysis. Laboratories focusing on custom synthesis or fine chemicals often seek such compounds to expand their catalog of high-purity intermediates.

The compound's physicochemical properties, including its melting point, solubility profile, and stability under various conditions, are critical for researchers evaluating its suitability for specific applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and confirm its structural integrity.

In the pharmaceutical sector, derivatives of piperidine-3-carboxamide have been investigated for their potential interactions with biological targets. While 2089253-82-5 is primarily used in research settings, its structural features align with molecules studied for neurological and metabolic disorders. This has led to increased inquiries about its structure-activity relationships (SAR) in online forums and scientific communities.

Market-wise, the demand for high-purity chiral compounds like this one is rising, driven by advancements in precision medicine and biologics. Suppliers catering to the life sciences industry often highlight such compounds in their portfolios, emphasizing their role in drug development pipelines. SEO-optimized searches such as "buy (3R)-N-(3-hydroxycyclohexyl)piperidine-3-carboxamide hydrochloride" or "CAS 2089253-82-5 suppliers" reflect this commercial interest.

Environmental and regulatory considerations are also part of the discourse around this compound. While it is not classified as hazardous under standard guidelines, proper laboratory safety protocols are recommended for handling. Questions like "Is CAS 2089253-82-5 biodegradable?" occasionally appear in environmental chemistry discussions, underscoring the need for sustainable practices in chemical research.

In summary, (3R)-N-(3-hydroxycyclohexyl)piperidine-3-carboxamide hydrochloride (CAS 2089253-82-5) represents a compelling subject for both academic and industrial research. Its structural complexity and functional groups make it a valuable tool for scientists exploring new frontiers in organic synthesis, medicinal chemistry, and material science. As the scientific community continues to uncover novel applications for piperidine derivatives, this compound is poised to remain a topic of interest in peer-reviewed studies and commercial inquiries alike.